6-(1-Benzofuran-2-yl)-3-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H9ClN4OS
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 6-(1-benzofuran-2-yl)-3-(3-chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H9ClN4OS/c18-12-6-3-5-11(8-12)15-19-20-17-22(15)21-16(24-17)14-9-10-4-1-2-7-13(10)23-14/h1-9H
• InChI Key: OFCRMIAUTUVZTF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(O2)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)Cl

Description

6-(1-Benzofuran-2-yl)-3-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BFTT, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. BFTT belongs to the class of triazolothiadiazole compounds and has been shown to have promising activity against various diseases, including cancer and bacterial infections.

Mechanism of Action

The mechanism of action of 6-(1-Benzofuran-2-yl)-3-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells and bacteria. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division, which may contribute to its anti-cancer activity. This compound has also been found to inhibit the activity of bacterial DNA gyrase, an enzyme involved in bacterial DNA replication, which may explain its antibacterial activity.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death, which is a natural process that occurs in healthy cells but is often disrupted in cancer cells. This compound has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for the growth and spread of cancer cells. In addition, this compound has been found to have anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(1-Benzofuran-2-yl)-3-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its relatively low toxicity compared to other anti-cancer and antibacterial compounds. This compound has also been found to have good solubility in water, making it easier to administer in lab experiments. However, one limitation of using this compound is its low stability, which may make it difficult to store and transport.

Future Directions

There are several future directions for the study of 6-(1-Benzofuran-2-yl)-3-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of research is the development of this compound-based drugs for the treatment of cancer and bacterial infections. Another potential area of research is the investigation of the mechanism of action of this compound, which may lead to the discovery of new targets for drug development. Finally, the synthesis of this compound analogs may lead to the discovery of compounds with improved therapeutic properties.

Synthesis Methods

The synthesis of 6-(1-Benzofuran-2-yl)-3-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that starts with the reaction of 2-bromo-1-(2-hydroxyphenyl)ethanone with thiosemicarbazide to yield the intermediate 2-(2-hydroxyphenyl)-N'-(thiocarbamoyl)acetohydrazide. This intermediate is then reacted with 3-chlorobenzaldehyde in the presence of acetic acid to form the Schiff base, which is cyclized with sodium azide to give this compound. The overall yield of the synthesis process is around 45%.

Scientific Research Applications

6-(1-Benzofuran-2-yl)-3-(3-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potential therapeutic applications in various fields of medicine. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, this compound has also been shown to have antibacterial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.